5-(3-chlorophenyl)-3-(4-methoxyphenyl)-2-(o-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione

• IUPAC Name: 5-(3-chlorophenyl)-3-(4-methoxyphenyl)-2-(2-methylphenyl)-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C25H21ClN2O4/c1-15-6-3-4-9-20(15)28-22(16-10-12-19(31-2)13-11-16)21-23(32-28)25(30)27(24(21)29)18-8-5-7-17(26)14-18/h3-14,21-23H,1-2H3
• InChI Key: MXDJBYWEIIEIQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(C3C(O2)C(=O)N(C3=O)C4=CC(=CC=C4)Cl)C5=CC=C(C=C5)OC
• Molecular Formula: C25H21ClN2O4
• Molecular Weight: 448.9 g/mol

Description

5-(3-chlorophenyl)-3-(4-methoxyphenyl)-2-(o-tolyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione is a useful research compound. Its molecular formula is C25H21ClN2O4 and its molecular weight is 448.9. The purity is usually 95%.
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Scientific Research Applications

Photoluminescent Applications

Research into π-conjugated polymers containing 1,4-dioxo-3,6-diphenylpyrrolo[3,4-c]pyrrole (DPP) and 1,4-phenylene units indicates the potential for applications in electronic devices due to their strong photoluminescence and good photochemical stability. These compounds are suitable for thin-film formation, suggesting a utility in the development of novel optoelectronic materials (Beyerlein & Tieke, 2000).

Synthesis of Novel Organic Materials

Symmetrically substituted diketopyrrolopyrrole derivatives exhibit optical properties that shift with the electron-donating strength of substituents, indicating their use in creating organic optoelectronic materials. The water solubility of these derivatives further suggests potential applications in biological systems, acting as acid–base indicators or components in biosensing applications (Zhang et al., 2014).

Molecular Docking for Drug Discovery

The crystal structure analysis of tetrazole derivatives, including docking studies, highlights their potential as cyclooxygenase-2 enzyme inhibitors. Such insights are crucial for the development of new therapeutic agents, with specific focus on anti-inflammatory and analgesic properties. This underscores the compound's relevance in medicinal chemistry, particularly in drug design and discovery processes (Al-Hourani et al., 2015).